Cas no 29707-99-1 (2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)-
• CAS No: 29707-99-1
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1440182
• PubChem ID: 736716
• Update Time: 2025-04-20

2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(1-naphthalenyl)-, ethyl ester, (2E)-
• AKOS000656321
• CHEMBL4069249
• Ethyl2-Cyano-3-(1-naphthalenyl)acrylate
• Ethyl 2-cyano-trans-3-(1-naphthyl)acrylate
• Ethyl (2E)-2-cyano-3-(1-naphthyl)-2-propenoate #
• 29707-99-1
• MFCD00178328
• AC7738
• ethyl (E)-2-cyano-3-(1-naphthyl)prop-2-enoate
• Ethyl 2-Cyano-3-(1-naphthalenyl)acrylate
• SCHEMBL10521426
• A865759
• ethyl 2-cyano-3-naphthalen-1-ylprop-2-enoate
• 7498-85-3
• AS-31698
• CCG-239773
• ethyl (E)-2-cyano-3-naphthalen-1-ylprop-2-enoate

• MDL： MFCD00178328
• Inchi： 1S/C16H13NO2/c1-2-19-16(18)14(11-17)10-13-8-5-7-12-6-3-4-9-15(12)13/h3-10H,2H2,1H3/b14-10+
• InChI Key： LKIMUVKEQPRZFV-GXDHUFHOSA-N
• SMILES： O(CC)C(/C(/C#N)=C/C1C=CC=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09